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Compound of Interest

Compound Name: MPI-0441138

CAS No.: 827030-33-1

Cat. No.: B1662966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

MPI-0441138, a potent inducer of apoptosis. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Key Information
MPI-0441138, also known as EP128265, is chemically identified as 2-chloro-N-(4-

methoxyphenyl)-N-methyl-4-quinazolinamine.[1][2] While a Safety Data Sheet (SDS) from one

supplier suggests that small quantities may be disposed of with household waste, this is not a

recommended practice in a professional research setting.[3] All chemical waste should be

handled in accordance with institutional and local regulations.
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Property Value Reference

CAS Number 827030-33-1 [1][2]

Molecular Formula C16H14ClN3O [1][2]

Molecular Weight 299.8 g/mol [2]

Appearance Crystalline Solid N/A

Solubility Soluble in DMSO and DMF [2]

Disposal Protocol
Proper disposal of MPI-0441138 is essential to mitigate any potential environmental or health

risks. The following step-by-step guide outlines the recommended disposal procedure.

1. Personal Protective Equipment (PPE): Before handling MPI-0441138, ensure you are

wearing the appropriate PPE:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation:

Solid Waste: Collect any unused or expired solid MPI-0441138, as well as any contaminated

materials (e.g., weighing paper, pipette tips, gloves), in a designated hazardous waste

container. This container should be clearly labeled with the chemical name ("MPI-0441138"

or "2-chloro-N-(4-methoxyphenyl)-N-methyl-4-quinazolinamine") and the associated hazards.

Liquid Waste: Solutions containing MPI-0441138 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

3. Waste Container Management:
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Ensure waste containers are in good condition and compatible with the chemical.

Keep containers securely closed when not in use.

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

4. Final Disposal:

Transfer the full, sealed, and labeled waste container to your institution's designated

chemical waste collection area.

Follow all institutional procedures for waste pickup and disposal, which are typically

managed by the EHS department.

Important Note: Never dispose of MPI-0441138 down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of MPI-0441138.
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Caption: Logical workflow for the safe disposal of MPI-0441138.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-mpi-0441138
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#proper-disposal-procedures-for-mpi-0441138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This information is intended as a guide. Always consult your institution's specific safety and

disposal protocols and the most recent Safety Data Sheet (SDS) for any chemical you are

working with. Your institution's Environmental Health and Safety (EHS) department is the

primary resource for any questions regarding chemical safety and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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